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Compound of Interest

Compound Name: Octadecyl Rhodamine B Chloride

CAS No.: 65603-19-2

Cat. No.: B148537

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Octadecyl Rhodamine B
Chloride (R18) in conjunction with other fluorescent probes for multi-color imaging of cellular

structures and dynamic processes. The following sections detail co-staining procedures for

visualizing the plasma membrane alongside the nucleus, mitochondria, and lysosomes, as well

as its application in studying membrane dynamics such as fusion, endocytosis, and lipid raft

organization.

Overview of Octadecyl Rhodamine B Chloride (R18)
Octadecyl Rhodamine B Chloride is a lipophilic fluorescent dye that intercalates into lipid

bilayers, making it an excellent probe for staining cellular membranes.[1] Its fluorescence is

highly dependent on its concentration within the membrane. At high concentrations, R18

exhibits self-quenching, a property that is exploited in membrane fusion assays.[2][3] Upon

membrane fusion and subsequent dilution of the probe, a significant increase in fluorescence

intensity is observed.[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b148537#bc-rfq
https://www.benchchem.com/product/b148537/docs?utm_src=pdf-body#application-notes-and-protocols-co-staining-with-octadecyl-rhodamine-b-chloride
https://www.benchchem.com/product/b148537/docs?utm_src=pdf-body#application-notes-and-protocols-co-staining-with-octadecyl-rhodamine-b-chloride
https://www.benchchem.com/product/b148537/docs?utm_src=pdf-body#application-notes-and-protocols-co-staining-with-octadecyl-rhodamine-b-chloride
https://www.benchchem.com/product/b148537/docs?utm_src=pdf-body#application-notes-and-protocols-co-staining-with-octadecyl-rhodamine-b-chloride
https://www.medchemexpress.com/octadecyl-rhodamine-b-chloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6163043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6163043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448229/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Properties:

Excitation Maximum: ~560 nm[1]

Emission Maximum: ~590 nm[1]

Co-staining Protocols
The following protocols provide a framework for simultaneous or sequential staining of live cells

with Octadecyl Rhodamine B Chloride and other common fluorescent probes. Optimization

of probe concentrations and incubation times may be necessary depending on the cell type

and experimental conditions.

Co-staining of Plasma Membrane (R18) and Nucleus
(Hoechst 33342)
This protocol enables the simultaneous visualization of the cell membrane and the nucleus in

live cells, which is fundamental for studies involving cellular morphology, and the spatial

relationship between the plasma membrane and the nucleus.

Experimental Protocol:
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Step Procedure Notes

1 Cell Preparation:

Plate cells on a suitable

imaging dish or slide and allow

them to adhere and grow to

the desired confluency.

2 Prepare Staining Solution:

Prepare a working solution of 1

µg/mL Hoechst 33342 and 5

µM Octadecyl Rhodamine B

Chloride in serum-free culture

medium or PBS.

3 Staining:

Remove the culture medium

and wash the cells once with

pre-warmed PBS. Add the

staining solution to the cells.

4 Incubation:

Incubate the cells for 10-20

minutes at 37°C, protected

from light.

5 Washing:

Gently wash the cells two to

three times with pre-warmed

PBS or complete culture

medium to remove unbound

dyes.

6 Imaging:

Image the cells immediately

using a fluorescence

microscope with appropriate

filter sets for DAPI (for Hoechst

33342) and TRITC/Rhodamine

(for R18).

Quantitative Data Summary:
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Parameter Hoechst 33342
Octadecyl Rhodamine B
Chloride

Excitation (nm) ~350 ~560

Emission (nm) ~461 ~590

Typical Concentration 0.1-1.0 µg/mL 1-10 µM

Incubation Time (min) 10-20 10-20

Experimental Workflow for Plasma Membrane and Nucleus Co-staining:

Workflow for R18 and Hoechst Co-staining

Plate cells on imaging dish

Remove medium and wash with PBS Prepare staining solution
(R18 + Hoechst 33342)

Add staining solution to cells

Incubate for 10-20 min at 37°C

Wash cells 2-3 times with PBS

Image with fluorescence microscope

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for co-staining live cells with Octadecyl
Rhodamine B Chloride and Hoechst 33342.

Co-staining of Plasma Membrane (R18) and
Mitochondria (MitoTracker™ Green FM)
This protocol allows for the simultaneous visualization of the plasma membrane and

mitochondria, enabling studies on mitochondrial distribution, dynamics, and their interaction

with the cell periphery.

Experimental Protocol:
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Step Procedure Notes

1 Cell Preparation:

Plate cells on a suitable

imaging dish or slide and allow

them to adhere.

2 Prepare Staining Solution:

Prepare a working solution of

20-200 nM MitoTracker™

Green FM and 5 µM Octadecyl

Rhodamine B Chloride in

serum-free culture medium.

3 Staining:

Remove the culture medium,

wash with pre-warmed PBS,

and add the staining solution.

4 Incubation:
Incubate for 15-45 minutes at

37°C, protected from light.[4]

5 Washing:

Wash the cells two to three

times with pre-warmed PBS or

complete culture medium.

6 Imaging:

Image the cells immediately in

fresh culture medium.

MitoTracker™ Green is

generally not well-retained

after fixation.

Quantitative Data Summary:

Parameter MitoTracker™ Green FM
Octadecyl Rhodamine B
Chloride

Excitation (nm) ~490 ~560

Emission (nm) ~516 ~590

Typical Concentration 20-200 nM 1-10 µM

Incubation Time (min) 15-45 15-45
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Signaling Pathway Visualization: Mitochondrial Dynamics

Mitochondrial Fission and Fusion

Mitochondrial Fission Mitochondrial Fusion

Drp1 recruitment
to mitochondria

Mitochondrial constriction

Mitochondrial division

Outer membrane fusion
(Mitofusins)

Inner membrane fusion
(OPA1)

Matrix content mixing

Click to download full resolution via product page

Caption: A simplified diagram of the key protein families involved in mitochondrial fission and

fusion.

Co-staining of Plasma Membrane (R18) and Lysosomes
(LysoTracker™ Green DND-26)
This protocol is designed for the simultaneous labeling of the plasma membrane and acidic

organelles, primarily lysosomes, which is useful for studying endocytosis, exocytosis, and

lysosomal trafficking.

Experimental Protocol:
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Step Procedure Notes

1 Cell Preparation:
Plate cells on a suitable

imaging dish or slide.

2 Prepare Staining Solution:

Prepare a working solution of

50-100 nM LysoTracker™

Green DND-26 and 5 µM

Octadecyl Rhodamine B

Chloride in complete culture

medium.

3 Staining:

Remove the existing medium

and add the staining solution

to the cells.

4 Incubation:
Incubate for 15-30 minutes at

37°C, protected from light.[5]

5 Washing:

Gently wash the cells twice

with fresh, pre-warmed culture

medium.

6 Imaging:

Image the live cells

immediately. LysoTracker™

staining is generally not

compatible with fixation.

Quantitative Data Summary:

Parameter
LysoTracker™ Green DND-
26

Octadecyl Rhodamine B
Chloride

Excitation (nm) ~504 ~560

Emission (nm) ~511 ~590

Typical Concentration 50-100 nM 1-10 µM

Incubation Time (min) 15-30 15-30
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Advanced Applications and Protocols
Membrane Fusion Assay: Lipid Mixing (R18) and
Content Mixing (Calcein)
This dual-parameter assay allows for the simultaneous monitoring of both the merging of lipid

bilayers and the mixing of aqueous contents, providing a comprehensive view of the membrane

fusion process.

Principle: R18-labeled vesicles are loaded with a high concentration of the fluorescent dye

calcein, which is self-quenched. Upon fusion with an unlabeled target membrane (e.g., a cell or

another vesicle), R18 is diluted, leading to an increase in its fluorescence (lipid mixing).

Simultaneously, the encapsulated calcein is released and diluted in the target compartment,

resulting in a significant increase in its fluorescence (content mixing).[6][7]

Experimental Protocol:
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Step Procedure Notes

1 Vesicle Preparation:

Prepare R18-labeled vesicles

(e.g., liposomes or viral

envelopes) containing 50-100

mM calcein. Remove free R18

and calcein by gel filtration.

2 Target Cell Preparation:
Plate target cells in an imaging

dish.

3 Fusion Initiation:

Add the R18/calcein-loaded

vesicles to the target cells and

induce fusion (e.g., by pH

change, temperature shift, or

addition of a fusogen).

4 Real-time Imaging:

Monitor the fluorescence of

both R18 and calcein over time

using a fluorescence

microscope equipped with

appropriate filter sets.

5 Data Analysis:

Quantify the increase in

fluorescence intensity for both

probes. The kinetics of the

fluorescence increase reflect

the rates of lipid and content

mixing.

Quantitative Data Summary:

Parameter Calcein
Octadecyl Rhodamine B
Chloride

Excitation (nm) ~490 ~560

Emission (nm) ~515 ~590

Concentration (Vesicles) 50-100 mM 1-5 mol% of total lipid
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Membrane Fusion Assay Workflow:

Dual Assay for Membrane Fusion

Prepare R18-labeled,
calcein-loaded vesicles

Induce fusion of vesicles
with target cells

Plate target cells

Monitor fluorescence change
(R18 and Calcein)

Analyze kinetics of
lipid and content mixing

 
Principle of Lipid Raft Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Simultaneous lipid and content mixing assays for in vitro reconstitution studies of synaptic
vesicle fusion - PMC [pmc.ncbi.nlm.nih.gov]

3. A lipid mixing assay to accurately quantify the fusion of outer membrane vesicles - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b148537/docs?utm_src=pdf-body-img#application-notes-and-protocols-co-staining-with-octadecyl-rhodamine-b-chloride
https://www.benchchem.com/product/b148537?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/octadecyl-rhodamine-b-chloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6163043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6163043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448229/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. file.medchemexpress.com [file.medchemexpress.com]

5. LysoTracker | AAT Bioquest [aatbio.com]

6. researchgate.net [researchgate.net]

7. Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3 |
Thermo Fisher Scientific - US [thermofisher.com]

To cite this document: BenchChem. [Application Notes and Protocols: Co-staining with
Octadecyl Rhodamine B Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148537/docs#application-notes-and-protocols-co-
staining-with-octadecyl-rhodamine-b-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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